Cas no 1396674-22-8 (N-(3-cyanophenyl)-1-(2-hydroxy-2-phenylethyl)-1H-1,2,3-triazole-4-carboxamide)

• Product Name: N-(3-cyanophenyl)-1-(2-hydroxy-2-phenylethyl)-1H-1,2,3-triazole-4-carboxamide
• CAS No: 1396674-22-8
• MF: C₁₈H₁₅N₅O₂
• MW: 333.344002962112
• CID: 6209165
• PubChem ID: 71791902
• Update Time: 2025-06-08

N-(3-cyanophenyl)-1-(2-hydroxy-2-phenylethyl)-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(3-cyanophenyl)-1-(2-hydroxy-2-phenylethyl)-1H-1,2,3-triazole-4-carboxamide
• F6240-2230
• N-(3-cyanophenyl)-1-(2-hydroxy-2-phenylethyl)triazole-4-carboxamide
• VU0539296-1
• BS-11150
• AKOS024541933
• 1396674-22-8

• Inchi： 1S/C18H15N5O2/c19-10-13-5-4-8-15(9-13)20-18(25)16-11-23(22-21-16)12-17(24)14-6-2-1-3-7-14/h1-9,11,17,24H,12H2,(H,20,25)
• InChI Key： UVPNWOPLEPSLBT-UHFFFAOYSA-N
• SMILES： OC(C1C=CC=CC=1)CN1C=C(C(NC2C=CC=C(C#N)C=2)=O)N=N1

Computed Properties

• Exact Mass: 333.12257474g/mol
• Monoisotopic Mass: 333.12257474g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 499
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 104Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-(3-cyanophenyl)-1-(2-hydroxy-2-phenylethyl)-1H-1,2,3-triazole-4-carboxamide

Professional Introduction to N-(3-cyanophenyl)-1-(2-hydroxy-2-phenylethyl)-1H-1,2,3-triazole-4-carboxamide (CAS No. 1396674-22-8)

N-(3-cyanophenyl)-1-(2-hydroxy-2-phenylethyl)-1H-1,2,3-triazole-4-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its CAS number 1396674-22-8, represents a novel molecular architecture that combines elements of heterocyclic chemistry with functional groups designed to interact selectively with biological targets. The structural features of this molecule, particularly its triazole core and the presence of both cyano and hydroxyl substituents, make it a promising candidate for further exploration in drug discovery and medicinal chemistry.

The synthesis of N-(3-cyanophenyl)-1-(2-hydroxy-2-phenylethyl)-1H-1,2,3-triazole-4-carboxamide involves a multi-step process that requires precise control over reaction conditions and reagent selection. The introduction of the triazole ring is typically achieved through cycloaddition reactions between azides and alkynes, a strategy that has been widely employed in the construction of nitrogen-containing heterocycles. The subsequent functionalization at the 3-position of the phenyl ring with a cyano group introduces electrophilic character, enhancing the molecule's potential for further derivatization and interaction with biological systems.

The presence of the 2-hydroxy-2-phenylethyl side chain adds another layer of complexity to the molecule, providing a hydrophilic moiety that can improve solubility and bioavailability. This feature is particularly relevant in pharmaceutical applications, where oral or parenteral administration often requires compounds to exhibit favorable solubility profiles. The hydroxyl group also serves as a potential site for hydrogen bonding interactions, which can be exploited to enhance binding affinity to biological targets.

In recent years, there has been growing interest in the development of heterocyclic compounds as therapeutic agents due to their diverse biological activities and structural versatility. The triazole moiety, in particular, has been extensively studied for its antimicrobial, anti-inflammatory, and anticancer properties. Researchers have demonstrated that triazole derivatives can modulate various biological pathways by interacting with enzymes and receptors involved in disease processes. N-(3-cyanophenyl)-1-(2-hydroxy-2-phenylethyl)-1H-1,2,3-triazole-4-carboxamide is no exception and holds promise as a scaffold for developing novel therapeutics.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex molecules. The combination of a cyano group and a carboxamide functionality provides multiple points for further chemical modification. For instance, the cyano group can be reduced to an amine or converted into an acid chloride or ester, while the carboxamide can undergo amidation or coupling reactions to introduce additional pharmacophores. These versatility features make N-(3-cyanophenyl)-1-(2-hydroxy-2-phenylethyl)-1H-1,2,3-triazole-4-carboxamide a valuable building block in medicinal chemistry.

The pharmacological evaluation of N-(3-cyanophenyl)-1-(2-hydroxy-2-phenylethyl)-1H-1,2,3-triazole-4-carboxamide has revealed several interesting properties. Initial studies have shown that this compound exhibits moderate activity against certain bacterial strains, suggesting its potential as an antimicrobial agent. Additionally, preliminary data indicate that it may interfere with inflammatory pathways by modulating the activity of key enzymes such as cyclooxygenase (COX) or lipoxygenase (LOX). These findings are particularly intriguing given the widespread use of nonsteroidal anti-inflammatory drugs (NSAIDs) in clinical practice.

The role of computational chemistry in the study of N-(3-cyanophenyl)-1-(2-hydroxy-2-phenylethyl)-1H-1,2,3-triazole-4-carboxamide cannot be overstated. Molecular modeling techniques have been instrumental in understanding its interactions with biological targets at an atomic level. By predicting binding affinities and identifying key pharmacophoric elements, researchers can rationalize experimental results and guide the design of more potent derivatives. Furthermore, virtual screening methods have enabled high-throughput identification of compounds with similar structures but potentially improved pharmacological profiles.

The future directions for research on N-(3-cyanophenyl)-1-(2-hydroxy-2-phenylethyl)-1H-1,2,3-triazole-4-carboxamide are numerous and exciting. One area of focus is the optimization of its chemical properties to enhance bioavailability and reduce potential toxicity. This may involve modifications to the side chain or the introduction of prodrugs that improve solubility or metabolic stability. Another avenue is exploring its potential in combination therapies alongside existing drugs to achieve synergistic effects.

In conclusion, N-(3-cyanophenyl)-1-(2-hydroxy-2-phenylethyl)-1H-1,2,3-triazole-4-carboxamide (CAS No. 1396674-22-8) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features make it an attractive scaffold for designing novel therapeutic agents with diverse biological activities. As our understanding of molecular interactions continues to evolve，this compound will undoubtedly play a crucial role in advancing drug discovery efforts across multiple therapeutic areas.